Cas no 329264-86-0 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole
• CAS No: 329264-86-0
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5847100
• PubChem ID: 2323340
• Update Time: 2025-06-08

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• SR-01000029460
• EN300-12820665
• Enamine_001388
• HMS1397P02
• Z55669075
• SR-01000029460-1
• AKOS005841114
• 329264-86-0
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole
• Oprea1_667540

• Inchi： 1S/C14H15NO2/c1-10-3-4-11(2)15(10)12-5-6-13-14(9-12)17-8-7-16-13/h3-6,9H,7-8H2,1-2H3
• InChI Key： COYDOLBIWQEKOP-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole

Introduction to 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole (CAS No. 329264-86-0)

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole, identified by its CAS number 329264-86-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif combines a dihydro-1,4-benzodioxin core with a pyrrole ring system, creating a scaffold that is both pharmacologically intriguing and synthetically versatile.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The dihydro-1,4-benzodioxin moiety, also known as a tetrahydropyranocyclobenzodioxole scaffold, has been extensively studied for its biological activity. This moiety is known to exhibit properties such as anti-inflammatory, analgesic, and antimicrobial effects, making it a valuable component in the design of new drugs. The integration of this scaffold with a pyrrole ring introduces additional functionality and potential for further derivatization, enhancing the compound's utility in drug development.

The pyrrole ring is another critical component of this compound, contributing to its overall pharmacological profile. Pyrroles are well-documented heterocycles that play a pivotal role in various biological processes and have been incorporated into numerous pharmacophores. The presence of two methyl groups at the 2 and 5 positions of the pyrrole ring (2,5-dimethyl-1H-pyrrole) further modulates the electronic properties of the molecule, influencing its interactions with biological targets. This structural feature is particularly important in optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole is its potential as a lead compound for further drug development. The combination of the dihydro-1,4-benzodioxin and pyrrole moieties provides a rich chemical space for structural modifications. Researchers have leveraged this compound as a starting point to explore analogs with enhanced or modified biological activities. For instance, studies have demonstrated that slight alterations in the substitution pattern or functionalization of the pyrrole ring can significantly alter the pharmacological effects of the molecule.

Recent advancements in computational chemistry have accelerated the process of identifying promising candidates like 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole. Molecular modeling techniques have been employed to predict binding affinities and interactions with potential biological targets. These simulations have provided valuable insights into how modifications to the molecular structure can optimize activity. For example, virtual screening has identified derivatives of this compound that exhibit improved binding to specific enzymes or receptors involved in disease pathways.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-1H-pyrrole represents another area of innovation. Modern synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like this one. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate framework of this compound. These advances not only improve yield but also reduce costs associated with drug development.

In clinical research settings, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,5-dimethyl-lH-pyrrole has been investigated for its potential therapeutic applications across various disease indications. Preliminary studies suggest that derivatives of this compound may have efficacy in conditions such as neurodegenerative disorders and inflammatory diseases. The ability to modulate biological pathways through targeted molecular interactions makes this class of compounds particularly attractive for therapeutic intervention.

The future prospects for 1-(2,3-dihydro-l,4-benzodioxin-l,6-yI)-2,5-dimethyl-lH-pyrrole are promising as research continues to uncover new biological activities and optimize synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further exploration into this molecule's potential applications. As computational tools become more sophisticated and synthetic methodologies advance, it is anticipated that more derivatives will be developed with enhanced pharmacological profiles.

In conclusion, l-(2,3-dihydro-l,4-benzodioxin-l,6-yI)-l(,*5-dimethyl-lH-pyrrole (CAS No.* 329264-*86*-*0) stands out as an important compound in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications.* Its combination*of*the* dihydro-l,l(,-benzodioxin*and*pyrrole*moieties*offers*a*valuable*scaffold*for*drug*discovery.*With*further*research*,this*molecule*has*the*potential*to*demonstrate*novel*treatments*forsignificant*disease*iindications.*